4-[(7,9-Dimethyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol

• IUPAC Name: 4-[(7,9-dimethyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol
• InChI: InChI=1S/C18H27NO2/c1-12-10-13(2)18-16(11-12)17(4-3-9-21-18)19-14-5-7-15(20)8-6-14/h10-11,14-15,17,19-20H,3-9H2,1-2H3
• InChI Key: ZGBDTXQXDGCNPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C(CCCO2)NC3CCC(CC3)O)C
• Molecular Formula: C18H27NO2
• Molecular Weight: 289.4 g/mol

Description

4-[(7,9-Dimethyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol is a chemical compound that has gained significant attention in the scientific community due to its potential use in the treatment of various diseases. This compound is also known by its chemical formula, C17H27NO2, and is commonly referred to as "Compound X" in the scientific literature.

Mechanism of Action

The mechanism of action of 4-[(7,9-Dimethyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol is not fully understood. However, it is believed to exert its biological effects through the modulation of various signaling pathways in cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[(7,9-Dimethyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol are diverse and complex. This compound has been shown to modulate the expression of various genes and proteins involved in cell growth, inflammation, and immune response. It has also been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(7,9-Dimethyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol in lab experiments is its potent biological activity. This compound has been shown to exhibit significant effects at relatively low concentrations, making it a valuable tool for studying various biological processes. However, one of the limitations of using this compound in lab experiments is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the research on 4-[(7,9-Dimethyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol. One potential direction is the further exploration of its anti-inflammatory properties, which may have implications for the treatment of various inflammatory diseases. Another potential direction is the investigation of its anti-cancer properties, which may lead to the development of new cancer therapies. Additionally, the potential use of this compound in the treatment of viral infections is an area of active research.

Synthesis Methods

The synthesis of 4-[(7,9-Dimethyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol involves several steps, including the reaction of a cyclohexane derivative with a benzoxepin derivative. The synthesis of this compound is a complex process that requires a high degree of expertise and specialized equipment.

Scientific Research Applications

The scientific research application of 4-[(7,9-Dimethyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol is primarily focused on its potential use as a therapeutic agent. This compound has been shown to exhibit potent biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.